Cas no 1976877-18-5 (2-(3-Methoxypiperidin-1-yl)nicotinic acid)

• Product Name: 2-(3-Methoxypiperidin-1-yl)nicotinic acid
• CAS No: 1976877-18-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5720512
• PubChem ID: 102958696
• Update Time: 2025-06-07

2-(3-Methoxypiperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026709398
• 2-(3-methoxypiperidin-1-yl)nicotinic acid
• 2-(3-methoxypiperidin-1-yl)pyridine-3-carboxylic acid
• F1907-4960
• 1976877-18-5
• 3-Pyridinecarboxylic acid, 2-(3-methoxy-1-piperidinyl)-
• 2-(3-Methoxypiperidin-1-yl)nicotinic acid

• Inchi： 1S/C12H16N2O3/c1-17-9-4-3-7-14(8-9)11-10(12(15)16)5-2-6-13-11/h2,5-6,9H,3-4,7-8H2,1H3,(H,15,16)
• InChI Key： UGZSEIKCYBGCPK-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C(C(=O)O)=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)
• pka: 2.01±0.36(Predicted)